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Compound of Interest

Compound Name: BAY-9835

Cat. No.: B12368751 Get Quote

As a novel and potent inhibitor of ADAMTS7 and ADAMTS12, BAY-9835 is a valuable tool for

researchers in drug development.[1][2][3] Proper management of this compound, from handling

to disposal, is crucial for laboratory safety and environmental responsibility. While specific

disposal protocols for BAY-9835 are not officially published, this guide provides a set of best-

practice procedures based on general principles of hazardous chemical waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) office

before implementing any disposal protocol, as local regulations may vary. All laboratory

chemical waste should be treated as hazardous unless confirmed otherwise by a qualified

safety professional.[4]

Recommended Disposal Procedures for BAY-9835
This section outlines a step-by-step approach to safely manage and dispose of BAY-9835
waste.

1. Personal Protective Equipment (PPE) and Handling:

Always handle BAY-9835 in a well-ventilated area, preferably within a chemical fume hood.

Wear standard personal protective equipment, including a lab coat, nitrile gloves, and safety

glasses with side shields.

2. Waste Segregation and Collection:
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Solid Waste:

Collect unused or expired BAY-9835 powder, along with any grossly contaminated items

(e.g., weigh boats, spatulas, kimwipes), in a dedicated, sealable container.

The container must be compatible with the chemical and clearly labeled as "Hazardous

Waste: BAY-9835."

Liquid Waste (DMSO Solutions):

Collect all solutions containing BAY-9835 in a separate, leak-proof, and shatter-resistant

container designated for halogenated or non-halogenated organic solvent waste, as per

your institution's guidelines. Since BAY-9835 contains fluorine (a halogen), it is often

segregated with halogenated waste streams.

The liquid waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "BAY-9835," the solvent (e.g., DMSO), and an estimated concentration.

Empty Containers:

An empty container that held BAY-9835 must be triple-rinsed with a suitable solvent (such

as ethanol or acetone).[4]

Collect the rinsate as hazardous liquid waste.[4]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's procedures for non-hazardous lab glass or plastic.[4]

3. Storage of Waste:

Keep all waste containers securely sealed when not in use.[5]

Store waste in a designated, well-ventilated, and secure area, away from incompatible

materials.[6]

4. Final Disposal:

Do not dispose of BAY-9835 down the drain or in regular trash.[7]
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Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste containers.[6][7]

Quantitative Data and Storage Information
The following table summarizes key quantitative data for BAY-9835, which is essential for its

proper handling and storage.

Parameter Value Source

Molecular Weight 493.39 g/mol [3]

IC₅₀ (ADAMTS7) 6 nM [1][2]

IC₅₀ (ADAMTS12) 30 nM [3]

Solubility in DMSO ≥ 49.34 mg/mL (100 mM) [3]

Storage (Solid) Store at -20°C [3]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Visualizing Workflows and Pathways
To further clarify the procedures and the compound's mechanism of action, the following

diagrams illustrate the recommended disposal workflow and the biological pathway inhibited by

BAY-9835.
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A logical workflow for the safe disposal of BAY-9835.
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Inhibitory action of BAY-9835 on the ADAMTS7/12 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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